Cas no 2171535-50-3 (4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol)

• Product Name: 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol
• CAS No: 2171535-50-3
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 6172642
• PubChem ID: 165592433
• Update Time: 2025-05-21

4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol
• EN300-1646622
• 2171535-50-3

• Inchi： 1S/C10H17F2NO2/c11-10(12)2-1-8(13,7-10)9(14)3-5-15-6-4-9/h14H,1-7,13H2
• InChI Key： IBDLEKMTZNEBDY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C1)(C1(CCOCC1)O)N)F

Computed Properties

• Exact Mass: 221.12273511g/mol
• Monoisotopic Mass: 221.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol

Introduction to 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol (CAS No. 2171535-50-3)

4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol, with the CAS number 2171535-50-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxetanes and is characterized by its unique structural features, including a cyclopentyl ring with two fluorine atoms and an amino group. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and pharmacological properties.

The development of 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol has been driven by the need for new therapeutic agents with improved efficacy and safety profiles. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for preclinical and clinical investigations. The compound's unique structure has been shown to confer several advantageous properties, such as enhanced metabolic stability and improved bioavailability, which are crucial for drug development.

In terms of its chemical structure, 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol is a derivative of oxetane, a four-membered cyclic ether. The presence of the cyclopentyl ring with two fluorine atoms at the 3-position and an amino group at the 1-position imparts specific chemical and biological properties. The fluorine atoms enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes. The amino group provides a site for potential interactions with biological targets, such as enzymes or receptors.

Recent studies have explored the potential therapeutic applications of 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol. One area of interest is its activity as a modulator of ion channels, particularly potassium channels. Potassium channels play a crucial role in various physiological processes, including neuronal excitability and cardiac function. Modulating these channels can have significant therapeutic implications for conditions such as epilepsy, pain, and cardiovascular diseases. Preliminary data suggest that 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol may exhibit selective modulation of certain potassium channels, which could be harnessed for developing new treatments.

Another promising application of 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol is in the field of neurodegenerative diseases. Research has shown that this compound may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These effects are particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and inflammation are key contributors to disease progression. Preclinical studies using animal models have demonstrated that 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol can ameliorate symptoms and improve cognitive function in these models.

The pharmacokinetic properties of 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol have also been extensively studied. Its enhanced metabolic stability and improved bioavailability make it a promising candidate for oral administration. In vivo studies have shown that the compound is well-absorbed following oral dosing and exhibits a favorable pharmacokinetic profile with good tissue distribution and low toxicity. These characteristics are essential for ensuring that the drug reaches its intended target in sufficient concentrations to exert its therapeutic effects.

In addition to its potential therapeutic applications, 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol has also been investigated for its use as a tool compound in research settings. Its unique structure and biological activities make it a valuable tool for studying ion channel function and neuroprotection mechanisms. Researchers can use this compound to gain insights into the molecular mechanisms underlying various diseases and to identify new targets for drug development.

The safety profile of 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol has been evaluated through extensive preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 4-(1-amino-3,3-difluorocyclopentyl)oxan-4-ol (CAS No. 2171535-50-3) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure confers advantageous properties that make it suitable for drug development. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for potential new treatments for conditions such as epilepsy, pain, cardiovascular diseases, and neurodegenerative disorders.